Cas no 1163688-38-7 ((2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid
• CAS No: 1163688-38-7
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 6283377
• PubChem ID: 89018324
• Update Time: 2025-10-21

(2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid
• EN300-7929235
• SCHEMBL13095827
• 1163688-38-7

• Inchi： 1S/C6H10N4O2/c7-4(5(11)12)1-3-2-9-6(8)10-3/h2,4H,1,7H2,(H,11,12)(H3,8,9,10)/t4-/m1/s1
• InChI Key： UYEGXSNFZXWSDV-SCSAIBSYSA-N
• SMILES： OC([C@@H](CC1=CN=C(N)N1)N)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid

Exploring the Potential of (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic Acid: A Comprehensive Overview

The compound (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid, identified by the CAS number 1163688-38-7, has garnered significant attention in the scientific community due to its unique chemical structure and promising applications in various fields. This amino acid derivative, characterized by its imidazole ring and chiral center, exhibits versatile properties that make it a valuable compound for research and development.

Recent studies have highlighted the potential of (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid in the field of drug discovery. Its structure, which includes a propanoic acid backbone and an imidazole moiety, allows for interactions with various biological targets, making it a candidate for therapeutic agents. Researchers have explored its role in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to inhibit specific enzymes has shown promise in reducing oxidative stress and inflammation, which are key factors in these conditions.

In addition to its therapeutic potential, (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid has been investigated for its role in biochemistry and molecular biology. Its imidazole ring, a common structural motif in many biomolecules, contributes to its stability and reactivity. Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound, making it more accessible for large-scale studies. These methods include multi-component reactions and asymmetric catalysis, which not only enhance yield but also preserve the stereochemistry required for biological activity.

The chiral center at the (2R) position is crucial for the compound's functionality. Stereoisomerism plays a significant role in determining the compound's pharmacokinetics and pharmacodynamics. Studies have shown that the (2R) configuration enhances bioavailability and reduces adverse effects, making it a preferred form for drug development. This configuration also influences the compound's ability to interact with cellular receptors, further underscoring its importance in medicinal chemistry.

Moreover, (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid has been explored as a building block in peptide synthesis. Its amino group and carboxylic acid group provide reactive sites for forming peptide bonds, enabling the creation of complex biomolecules with tailored functionalities. This versatility has led to its use in designing peptide-based vaccines and targeted drug delivery systems.

Recent research has also delved into the environmental impact of this compound. Studies have assessed its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings have been instrumental in shaping regulatory guidelines for handling and disposing of this compound.

In conclusion, (2R)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid continues to be a focal point in scientific research due to its diverse applications and unique properties. As advancements in synthetic methods and biological understanding progress, this compound holds immense potential for contributing to innovative solutions in medicine, biotechnology, and beyond.